2-methylestra-4,9-dien-3-one-17-ol
2-methylestra-4,9-dien-3-one-17-ol
Brand Name:
Vulcanchem
CAS No.:
105802-53-7
VCID:
VC0034633
InChI:
InChI=1S/C19H26O2/c1-11-9-15-12(10-17(11)20)3-4-14-13(15)7-8-19(2)16(14)5-6-18(19)21/h10-11,14,16,18,21H,3-9H2,1-2H3/t11-,14+,16-,18-,19-/m0/s1
SMILES:
CC1CC2=C3CCC4(C(C3CCC2=CC1=O)CCC4O)C
Molecular Formula:
C19H26O2
Molecular Weight:
286.4 g/mol
2-methylestra-4,9-dien-3-one-17-ol
CAS No.: 105802-53-7
Main Products
VCID: VC0034633
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol
| CAS No. | 105802-53-7 |
|---|---|
| Product Name | 2-methylestra-4,9-dien-3-one-17-ol |
| Molecular Formula | C19H26O2 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (2S,8S,13S,14S,17S)-17-hydroxy-2,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C19H26O2/c1-11-9-15-12(10-17(11)20)3-4-14-13(15)7-8-19(2)16(14)5-6-18(19)21/h10-11,14,16,18,21H,3-9H2,1-2H3/t11-,14+,16-,18-,19-/m0/s1 |
| Standard InChIKey | KAGBQXKUBZNZQX-UNSFVYSISA-N |
| Isomeric SMILES | C[C@H]1CC2=C3CC[C@]4([C@H]([C@@H]3CCC2=CC1=O)CC[C@@H]4O)C |
| SMILES | CC1CC2=C3CCC4(C(C3CCC2=CC1=O)CCC4O)C |
| Canonical SMILES | CC1CC2=C3CCC4(C(C3CCC2=CC1=O)CCC4O)C |
| Synonyms | 2-methylestra-4,9-dien-3-one-17-ol MEDOO |
| PubChem Compound | 129115 |
| Last Modified | Nov 11 2021 |
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